Pentapotassium triphosphate

• IUPAC Name: pentapotassium;[oxido(phosphonatooxy)phosphoryl] phosphate
• InChI: InChI=1S/5K.H5O10P3/c;;;;;1-11(2,3)9-13(7,8)10-12(4,5)6/h;;;;;(H,7,8)(H2,1,2,3)(H2,4,5,6)/q5*+1;/p-5
• InChI Key: ATGAWOHQWWULNK-UHFFFAOYSA-I
• Canonical SMILES: [O-]P(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-].[K+].[K+].[K+].[K+].[K+]
• Molecular Formula: K5O10P3
• Related CAS: 10380-08-2 (Parent)
• DSSTOX Substance ID: DTXSID2047482
• Molecular Weight: 448.41 g/mol
• Physical Description: Other Solid, White, very hygroscopic powder or granules, White hygroscopic solid; [JECFA] White odorless powder; Hygroscopic; [Brenntag Canada MSDS]
• Solubility: Very soluble in water
• CAS No.: 13845-36-8

Description

Pentapotassium triphosphate, also known as potassium triphosphate, is an inorganic compound with the chemical formula K₅P₃O₁₀. It is a white, hygroscopic solid that is highly soluble in water. This compound is commonly used as a texturizer and emulsifier in various industrial applications, including food processing and water treatment .

Preparation Methods

Synthetic Routes and Reaction Conditions: Pentapotassium triphosphate can be synthesized through the reaction of monopotassium phosphate (KH₂PO₄) and dipotassium phosphate (K₂HPO₄). The reaction typically occurs under controlled conditions to ensure the formation of the desired triphosphate compound .

Industrial Production Methods: Several methods are employed for the industrial production of this compound, including:

Condensed Phosphoric Acid One-Step Method: This method involves the direct reaction of phosphoric acid with potassium hydroxide.

Thermal Phosphoric Acid Two-Step Method: This method involves the initial formation of potassium pyrophosphate, which is then further reacted to form this compound.

Ferrophosphorus Sintering Method: This method involves the sintering of ferrophosphorus with potassium carbonate.

Calcination Hydrolysis Method: This method involves the calcination of potassium phosphate followed by hydrolysis to form the triphosphate.

Chemical Reactions Analysis

Types of Reactions: Pentapotassium triphosphate undergoes various chemical reactions, including:

Hydrolysis: In aqueous solutions, it can hydrolyze to form potassium phosphate and dipotassium phosphate.

Complexation: It can form complexes with metal ions, which is useful in water treatment processes.

Thermal Decomposition: At high temperatures, it decomposes to form potassium pyrophosphate and potassium metaphosphate.

Common Reagents and Conditions:

Hydrolysis: Water is the primary reagent, and the reaction is typically carried out at room temperature.

Complexation: Metal ions such as calcium and magnesium are common reagents, and the reaction conditions vary depending on the specific application.

Thermal Decomposition: This reaction requires high temperatures, typically around 915 K.

Major Products:

Hydrolysis: Potassium phosphate and dipotassium phosphate.

Complexation: Metal ion complexes.

Thermal Decomposition: Potassium pyrophosphate and potassium metaphosphate.

Scientific Research Applications

Pentapotassium triphosphate has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a buffering agent in analytical chemistry.

Biology: It is used in the preparation of biological buffers and as a stabilizer for enzymes and proteins.

Medicine: It is used in pharmaceutical formulations as a stabilizer and texturizer.

Industry: It is used in water treatment, food processing, and as a dispersing agent in detergents .

Mechanism of Action

The mechanism of action of pentapotassium triphosphate involves its ability to chelate metal ions and stabilize various compounds. It acts as a sequestering agent, binding to metal ions and preventing them from participating in unwanted chemical reactions. This property is particularly useful in water treatment and food processing, where it helps to maintain the stability and quality of the final product .

Comparison with Similar Compounds

Pentapotassium triphosphate is similar to other potassium phosphates, such as:

Monopotassium Phosphate (KH₂PO₄): Used as a fertilizer and food additive.

Dipotassium Phosphate (K₂HPO₄): Used as a buffering agent and electrolyte.

Tripotassium Phosphate (K₃PO₄): Used as an acidity regulator and in cleaning agents.

Tetrapotassium Pyrophosphate (K₄P₂O₇): Used as a dispersing agent and in detergents.

Uniqueness: this compound is unique due to its ability to form stable complexes with metal ions and its high solubility in water. These properties make it particularly useful in applications requiring effective sequestration and stabilization of metal ions .

Customer Q & A

Q1: What is the significance of the K/P ratio in the synthesis of Pentapotassium triphosphate for food applications?

A1: [] The K/P (potassium to phosphorus) molar ratio is crucial in determining the final composition of products derived from the thermal condensation of potassium orthophosphate. Research indicates that a specific K/P ratio range, between 1.5 and 2.0, favors the formation of this compound as the primary product. This is particularly important for food industry applications as this compound synthesized within this specific K/P range meets the required standards for food-grade use. You can read more about it here: .

Q2: What analytical techniques are used to characterize this compound?

A2: [] Researchers utilize a combination of techniques to analyze the composition of this compound. X-ray powder diffraction is employed to identify the different phases present in the product after thermal condensation. This helps in determining if the desired this compound phase is dominant. Additionally, both classical analytical methods and High Performance Liquid Chromatography (HPLC) are used for qualitative analysis, providing detailed information about the chemical composition and purity of the synthesized this compound.